1-(3-Fluorobenzyl)-3-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)urea

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-3-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]urea
• InChI: InChI=1S/C15H14FN5O3/c1-9-5-12(20-23-9)14-19-13(24-21-14)8-18-15(22)17-7-10-3-2-4-11(16)6-10/h2-6H,7-8H2,1H3,(H2,17,18,22)
• InChI Key: WFWUTBSXBKXSCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)NCC3=CC(=CC=C3)F
• Molecular Formula: C15H14FN5O3
• Molecular Weight: 331.30 g/mol

Description

1-(3-Fluorobenzyl)-3-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C15H14FN5O3 and its molecular weight is 331.307. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

A study by Song et al. (2005) involved the synthesis of α-amino fluorobenzyl-phosphonates containing an isoxazole moiety, highlighting a method for creating compounds with moderate anticancer activity in vitro. The crystal structure of one compound was determined, showcasing the potential of fluorine compounds in drug design and cancer therapy (Song et al., 2005).

Influence on Mechanical Properties

Scorţanu et al. (2006) synthesized a series of polyurethane-ureas based on dibenzyl diisocyanate, revealing the influence of oxadiazole structure on mechanical properties. The study provides insights into the design of high-performance polymers with improved thermal stability and mechanical properties, useful in material science applications (Scorţanu et al., 2006).

Antimicrobial and Antioxidant Activities

Menteşe et al. (2015) synthesized benzimidazole derivatives containing oxadiazole, among other rings, and evaluated their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. This research highlights the compound's potential applications in developing treatments for microbial infections and conditions requiring antioxidant agents (Menteşe et al., 2015).

Neuropeptide S Antagonist Activity

A study by Zhang et al. (2008) focused on synthesizing 1,1-diphenyl-hexahydro-oxazolo[3,4-a]pyrazin-3-ones for Neuropeptide S (NPS) antagonist activity. This work underlines the importance of urea functionality for potent antagonist activity, suggesting the potential for developing novel therapeutic agents targeting NPS receptors (Zhang et al., 2008).

Photodegradation and Environmental Impacts

Research by Moorman et al. (1985) on the photodegradation of a thiadiazole-urea herbicide offers insights into environmental chemistry and the fate of chemical compounds in nature. The study details the isolation and characterization of photoproducts, providing valuable information for assessing the environmental impact of similar compounds (Moorman et al., 1985).